2,4-Difluoro-6-hydroxybenzoic acid

• IUPAC Name: 2,4-difluoro-6-hydroxybenzoic acid
• InChI: InChI=1S/C7H4F2O3/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2,10H,(H,11,12)
• InChI Key: DHJRFSOFNFQKJE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1O)C(=O)O)F)F
• Molecular Formula: C7H4F2O3
• DSSTOX Substance ID: DTXSID30622557
• Molecular Weight: 174.10 g/mol
• CAS RN: 189283-54-3

Description

Alpha-bisabolol, also known as levomenol, is a natural monocyclic sesquiterpene alcohol. It is a colorless, viscous oil primarily found in the essential oil of German chamomile (Matricaria recutita) and Myoporum crassifolium. This compound is renowned for its soothing, anti-inflammatory, and antimicrobial properties, making it a popular ingredient in cosmetics and pharmaceuticals .

Scientific Research Applications

Alpha-bisabolol has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of other sesquiterpenes and terpenoids.

Biology: Studied for its role in plant defense mechanisms and its effects on microbial growth.

Medicine: Investigated for its anti-inflammatory, antimicrobial, and anticancer properties.

Industry: Widely used in cosmetics for its soothing and skin-healing properties.

Safety and Hazards

The compound is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray and using the substance only outdoors or in a well-ventilated area.

Mechanism of Action

Alpha-bisabolol exerts its effects through various mechanisms:

Anti-inflammatory: Inhibits the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Antimicrobial: Disrupts microbial cell membranes, leading to cell lysis and death.

Anticancer: Induces apoptosis (programmed cell death) in cancer cells by activating mitochondrial pathways and inhibiting the PI3K/Akt signaling pathway.

Biochemical Analysis

Cellular Effects

It is known that hydroxybenzoic acids can have various effects on cells, including influencing cell signaling pathways, gene expression, and cellular metabolism .

Metabolic Pathways

It is known that hydroxybenzoic acids are involved in the shikimate and phenylpropanoid pathways, which are important for understanding the biosynthesis of individual phenolic compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

Alpha-bisabolol can be synthesized through several methods. One common synthetic route involves the cyclization of farnesol, a sesquiterpene alcohol, under acidic conditions. This process typically uses a Lewis acid catalyst such as aluminum chloride (AlCl3) or boron trifluoride (BF3) to facilitate the cyclization reaction .

Industrial Production Methods

In industrial settings, alpha-bisabolol is often extracted from natural sources like chamomile oil. The extraction process involves steam distillation, where the essential oil is separated from the plant material. The oil is then subjected to fractional distillation to isolate alpha-bisabolol. Synthetic production is also employed, particularly when high purity and large quantities are required .

Chemical Reactions Analysis

Types of Reactions

Alpha-bisabolol undergoes various chemical reactions, including:

Oxidation: Alpha-bisabolol can be oxidized to form bisabolone, a ketone derivative. This reaction typically uses oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction of alpha-bisabolol can yield bisabolol derivatives with altered functional groups. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Alpha-bisabolol can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Chlorine (Cl2), bromine (Br2)

Major Products Formed

Oxidation: Bisabolone

Reduction: Various bisabolol derivatives

Substitution: Halogenated bisabolol compounds

Comparison with Similar Compounds

Alpha-bisabolol is often compared with other sesquiterpene alcohols such as:

Beta-bisabolol: Similar in structure but differs in the position of the hydroxyl group. Beta-bisabolol is less common and has slightly different biological activities.

Farnesol: Another sesquiterpene alcohol with similar anti-inflammatory and antimicrobial properties but differs in its molecular structure and specific applications.

Nerolidol: A sesquiterpene alcohol with similar uses in cosmetics and fragrances but has a distinct aroma and slightly different chemical properties.

Alpha-bisabolol stands out due to its high efficacy in soothing skin and its potent antimicrobial and anti-inflammatory properties, making it a preferred choice in many formulations .

Synthesis routes and methods

Procedure details

1.76 g (0.01 mole) of 2,4,6-trifluorobenzoic acid, 1.62 g (0.04 mole) of powdery 99% sodium hydroxide and 20 ml of 1-methyl-2-pyrrolidone were fed into a 100-ml four-necked flask provided with a thermometer, a stirrer and a reflux condenser. The mixture was stirred at 130° C. for 3 hours to give rise to a reaction. Then, the same post-treatment as in Example 2 was conducted to obtain 1.47 g of 4,6-difluorosalicylic acid. The isolated yield was 84.3% relative to the 2,4,6-trifluorobenzoic acid used.